5-fluoro-2-methoxy-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 5-fluoro-2-methoxy-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H19FN2O5S/c1-11-8-13(23-2)10-16(20)19(11)7-6-18-25(21,22)15-9-12(17)4-5-14(15)24-3/h4-5,8-10,18H,6-7H2,1-3H3
• InChI Key: HVLSBPRLAHCXFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNS(=O)(=O)C2=C(C=CC(=C2)F)OC)OC
• Molecular Formula: C16H19FN2O5S
• Molecular Weight: 370.4 g/mol

Description

5-fluoro-2-methoxy-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H19FN2O5S and its molecular weight is 370.4. The purity is usually 95%.
BenchChem offers high-quality 5-fluoro-2-methoxy-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-fluoro-2-methoxy-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy and Photosensitizing Abilities

Research has explored the utilization of specific benzenesulfonamide derivatives in photodynamic therapy (PDT) and photocatalysis. A study by Pişkin, Canpolat, and Öztürk (2020) investigated zinc phthalocyanine substituted with benzenesulfonamide derivative groups, exhibiting properties useful for PDT, including high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020). Another research by Öncül, Öztürk, and Pişkin (2021) delved into the spectroscopic, photophysical, and photochemical properties of zinc(II) phthalocyanine with benzenesulfonamide derivatives, highlighting its potential as a photosensitizer in PDT (Öncül, Öztürk, & Pişkin, 2021).

Corrosion Inhibition and Quantum Chemical Properties

The effectiveness of piperidine derivatives, including those with benzenesulfonamide moieties, as corrosion inhibitors for iron has been explored. Kaya et al. (2016) performed quantum chemical calculations and molecular dynamics simulations to assess the adsorption and inhibition properties of these compounds, providing insights into their application in corrosion prevention (Kaya et al., 2016).

Copolymer Synthesis and Thermal Properties

Research has been conducted on the synthesis of novel copolymers using ethylenes substituted with fluoro, methoxy, and methyl groups. Kharas et al. (2017) investigated the copolymerization of these ethylenes with styrene, providing valuable information on the thermal and structural properties of the resulting copolymers, which can be useful in various industrial applications (Kharas et al., 2017).

Cyclooxygenase Inhibition and Potential Therapeutic Applications

The role of benzenesulfonamide derivatives in inhibiting cyclooxygenase enzymes has been studied. Hashimoto et al. (2002) synthesized and evaluated a series of benzenesulfonamide derivatives for their inhibitory activities against COX-2 and COX-1 enzymes, identifying compounds with potential therapeutic applications (Hashimoto et al., 2002).